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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143

Ensuring laboratory safety and proper chemical handling is paramount for researchers,
scientists, and drug development professionals. This document provides essential, immediate
safety and logistical information for the proper disposal of 5-Dodecene, offering a clear, step-
by-step operational plan to minimize risk and ensure regulatory compliance.

5-Dodecene is a combustible liquid that may be fatal if swallowed and enters the airways,
posing a significant aspiration hazard.[1][2] Adherence to proper disposal protocols is therefore
critical to protect personnel and the environment. Under no circumstances should 5-Dodecene
be disposed of down the sink or in regular trash.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 5-Dodecene with appropriate
safety measures in a well-ventilated area, preferably within a fume hood and away from ignition
sources.[3] Mandatory Personal Protective Equipment (PPE) includes:

o Eye Protection: Chemical safety goggles or a face shield.[1]
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

» Body Protection: A flame-retardant lab coat.[3]

Step-by-Step Disposal Protocol

The primary method for the disposal of 5-Dodecene is to treat it as hazardous chemical waste.
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e Segregation and Collection:

o Collect all waste containing 5-Dodecene, including residues, contaminated materials (e.qg.,
pipette tips, weighing paper), and rinsates, in a designated and clearly labeled hazardous
waste container.[3]

o The container should be made of a compatible material, such as glass or polyethylene,
and have a secure screw-top cap.[3][4]

o Ensure waste containers are kept closed at all times except when adding waste.[4][5]
e Labeling:

o Clearly label the container with the words "Hazardous Waste."[3][6]

o Include the full chemical name, "5-Dodecene,” and the approximate quantity.[3]

o Note the specific hazards (e.g., "Combustible," "Aspiration Hazard").
e Storage:

o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste storage.[1][3]

o The storage area must be away from incompatible chemicals (such as oxidizing agents),
heat sources, and direct sunlight.[1][3]

o Store the container in a locked-up location.[1][7]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[3]

o Observe all federal, state, and local regulations when disposing of the substance.[1]
Disposal may involve incineration in a chemical incinerator equipped with an afterburner
and scrubber system.[1]
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Quantitative Data and Physical Properties

The following table summarizes key quantitative data and physical properties of 5-Dodecene
that inform its safe handling and disposal procedures.

Property Value Citation(s)

H304: May be fatal if
GHS Hazard Statement ) [1112]
swallowed and enters airways

P301+P310+P331: IF
SWALLOWED: Immediately

GHS Precautionary
call a POISON CENTER or [1]

Statements
doctor. Do NOT induce
vomiting.

P405: Store locked up. [1][7]

P501: Dispose of

contents/container through a

waste management company [11[7]
authorized by the local

government.

) Liquid (Clear, Colorless to
Physical State [1]
Almost Colorless)

Boiling Point 71°C/ 1.3kPa [1]
Flash Point 77°C/170.6 °F [8]
Chemical Formula Cl12H24 [1112]

Experimental Protocols

There are no specific experimental protocols for the disposal of 5-Dodecene, as it should be
handled as a hazardous waste product. The procedural steps outlined above constitute the
standard safe disposal methodology.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 5-Dodecene.
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Caption: Workflow for the proper disposal of 5-Dodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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